3-(4-isopropylphenyl)-N-(2-methylcyclohexyl)acrylamide

• Molecular Formula: C19H27NO
• Molecular Weight: 285.4 g/mol
• IUPAC Name: (E)-N-(2-methylcyclohexyl)-3-(4-propan-2-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C19H27NO/c1-14(2)17-11-8-16(9-12-17)10-13-19(21)20-18-7-5-4-6-15(18)3/h8-15,18H,4-7H2,1-3H3,(H,20,21)/b13-10+
• InChI Key: CBCACCJZHCLRGB-JLHYYAGUSA-N
• Isomeric SMILES: CC1CCCCC1NC(=O)/C=C/C2=CC=C(C=C2)C(C)C
• SMILES: CC1CCCCC1NC(=O)C=CC2=CC=C(C=C2)C(C)C

Description

3-(4-isopropylphenyl)-N-(2-methylcyclohexyl)acrylamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'IPMAC' and is a member of the acrylamide family. IPMAC has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of IPMAC is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. IPMAC has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. IPMAC has also been shown to inhibit the aggregation of amyloid-beta, a protein involved in the development of Alzheimer's disease. Additionally, IPMAC has been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
IPMAC has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. IPMAC has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. IPMAC has also been shown to scavenge free radicals, reducing oxidative stress. Additionally, IPMAC has been shown to protect neurons from damage caused by oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

IPMAC has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. IPMAC is a stable compound that can be stored for long periods without degradation. IPMAC is also soluble in various solvents, making it easy to use in different experimental setups. IPMAC can be synthesized using various methods, making it easily accessible for researchers. However, IPMAC also has limitations, including its potential toxicity and lack of specificity. IPMAC has been shown to have cytotoxic effects at high concentrations, and its lack of specificity can make it difficult to determine its exact mechanism of action.

Future Directions

There are several future directions for the research on IPMAC. One potential direction is the development of IPMAC-based drugs for the treatment of various diseases. IPMAC has shown promise as a drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease, and further research is needed to determine its effectiveness and safety. Another potential direction is the development of IPMAC-based fluorescent probes for protein labeling. IPMAC has been shown to be an effective fluorescent probe, and further research is needed to optimize its properties for use in live-cell imaging. Additionally, further research is needed to determine the full extent of IPMAC's biochemical and physiological effects and its potential applications in various fields.

Synthesis Methods

IPMAC can be synthesized using various methods, including the Horner-Emmons reaction, Wittig reaction, and Suzuki-Miyaura coupling. The Horner-Emmons reaction involves the reaction between a phosphonate and an aldehyde or ketone, resulting in the formation of an alkene. In the case of IPMAC, the Horner-Emmons reaction is used to synthesize the acrylamide moiety. The Wittig reaction involves the reaction between a phosphonium salt and an aldehyde or ketone, resulting in the formation of an alkene. The Suzuki-Miyaura coupling involves the reaction between an aryl halide and an organoboron compound, resulting in the formation of an aryl-aryl bond. In the case of IPMAC, the Suzuki-Miyaura coupling is used to synthesize the aryl moiety.

Scientific Research Applications

IPMAC has been used in various scientific research applications, including drug discovery, protein labeling, and polymer synthesis. IPMAC has been shown to have potential as a drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. IPMAC has also been used as a fluorescent probe for protein labeling, allowing for the visualization of proteins in living cells. Additionally, IPMAC has been used in the synthesis of polymers, which have potential applications in drug delivery and tissue engineering.